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Compound of Interest

Compound Name: Hydroxy-PEG4-methyl ester
Cat. No.: B1192897
Get Quote
\ J

Executive Summary & Chemical Identity

Hydroxy-PEG4-methyl ester (NPEG4-OH) serves as a critical linker in the synthesis of
PROTACS, Antibody-Drug Conjugates (ADCs), and surface-modifying agents. Unlike high-
molecular-weight PEGs (which are solids), mMPEG4-OH is a viscous liquid at room temperature.
Its amphiphilic nature—combining a hydrophilic polyether backbone with a short alkyl terminus
—creates a unique solubility profile that often confounds standard purification protocols.

This guide moves beyond binary "soluble/insoluble” classifications to provide mechanistic
insights into solvent interaction, enabling precise control over reaction homogeneity and
purification efficiency.

Core Physicochemical Data
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Property Value Relevance to Protocol
2,5,8,11-Tetraoxatridecan-13- o )
IUPAC Name | Searchable chemical identity
0
CAS Number 23783-42-8 Verification of reagent grade
] Calculation of molar
Molecular Weight 208.25 g/mol

equivalents

Physical State

Viscous Liquid (Colorless to

Pale Yellow)

Critical: Will not precipitate as

a powder

Phase separation logic

Density ~1.045 - 1.07 g/mL )
(heavier than water/hexane)
High boiling point makes
Boiling Point ~275°C (158°C @ 5 mmHg) removal difficult; avoid

DMSO/DMF if possible

Solubility Profiling & Solvent Compatibility Matrix

The solubility of mMPEG4-OH is governed by the competition between its ether oxygen atoms

(hydrogen bond acceptors) and the terminal hydroxyl group (hydrogen bond donor/acceptor).

Solubility Classification Table

Data reflects ambient temperature (25°C) conditions.
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Solvent Class Solvent Solubility Status Mechanistic Insight
) o Extensive H-bonding
Protogenic (Polar) Water Miscible ]
with ether backbone.
Ideal for transferring
Methanol / Ethanol Miscible reagents; easy to
remove.
Excellent for SN2
Aprotic (Polar) DMSO / DMF Miscible reactions; difficult to
remove (high BP).
. o Good compromise for
Acetonitrile (ACN) Miscible

polarity and volatility.

Dichloromethane

Primary solvent for

Chlorinated Miscible synthesis and
(DCM) _
extraction.
Alternative to DCM;
Chloroform Miscible higher density aids
separation.
Good for reactions;
Ethers Tetrahydrofuran (THF)  Miscible prone to peroxide

formation.

Diethyl Ether

Insoluble / Immiscible

Causes "oiling out"

(phase separation).

Used to wash away

Non-Polar Hexane / Heptane Insoluble ) N
non-polar impurities.
Soluble at elevated

Aromatic Toluene Soluble (Heat) temps; may phase

separate when cold.

Visualization: Solvent Selection Decision Tree
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The following diagram illustrates the logical flow for selecting a solvent based on the intended
experimental stage (Reaction vs. Purification).

Select Operation

Synthesis / Reaction Purification / Extraction

Reagents Sensitive to H20? Phase Separation Strategy

Yes (e.g., NHS ester formation) [No (e.g., Click Chemistry)
A

Remove Non-Polar Impurities

Use Anhydrous DCM, THF, or DMF Use Water or PBS Buffer Extract mMPEG4-OH into Organic Phase

Solvent: DCM or Chloroform Solvent: Hexane / Heptane

(Requires Salting Out of Aqueous Phase) (Wash the PEG 'Oil' Phase)

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental intent. Green nodes

indicate recommended solvents.

Critical Experimental Workflows
Protocol A: Solubilization for Anhydrous Reactions

Context: Preparing mPEG4-OH for activation (e.g., Tosylation, Mesylation, or NHS-ester
synthesis).
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e Hygroscopicity Check: mPEG4-OH is hygroscopic.[1] Before weighing, ensure the stock
bottle has equilibrated to room temperature to prevent condensation.[2]

» Solvent Choice: Use Anhydrous Dichloromethane (DCM).

o Reasoning: DCM dissolves mPEG4-OH instantly, has a low boiling point (40°C) for easy
removal, and is aprotic.

e Drying Step: If the PEG has been stored for a long period, dissolve in DCM and add
activated 4A molecular sieves or Magnesium Sulfate (MgSQa) for 30 minutes, then filter.

e Evaporation: Remove DCM under reduced pressure. If using DMF/DMSO, removal requires
high vacuum and heat, which may degrade sensitive conjugates.

Protocol B: Purification via "Oiling Out" (Liquid-Liquid
Extraction)

Context: Removing non-polar byproducts (e.g., unreacted alkyl chains) from mPEG4-OH.

Unlike high MW PEGs (e.g., PEG-2000), mPEG4-OH will not precipitate as a solid when added
to cold ether. It will form a dense, viscous oil at the bottom of the flask.

¢ Dissolution: Dissolve the crude reaction mixture in a minimal amount of DCM.

e Precipitation (Oiling Out): Slowly pour the DCM solution into a 10x volume of cold Diethyl
Ether or Hexane while stirring vigorously.

» Phase Separation: Stop stirring. The mixture will separate into two phases:
o Top Phase (Supernatant): Contains non-polar impurities and solvents.
o Bottom Phase (Oil): Contains the purified mPEG4-OH.

» Recovery: Decant the supernatant carefully. Re-dissolve the bottom oil in DCM and repeat
the process if higher purity is required.

» Drying: Rotovap the final oil fraction to remove residual solvents.
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Protocol C: Aqueous Extraction (Salting Out)

Context: Extracting mPEG4-OH from an aqueous reaction buffer.

Saturation: Add Sodium Chloride (NaCl) to the aqueous phase until saturation (Salting Out).

o Mechanism: High ionic strength reduces the solubility of the PEG chain in water, forcing it
into the organic phase.

Extraction Solvent: Use Chloroform or DCM.

o Note: Chloroform is often superior for PEG extraction due to slightly higher polarity than
DCM.

Procedure: Perform 3x extractions. Combine organic layers.

Drying: Dry over anhydrous Naz=SOs, filter, and concentrate.

Visualization: Purification Workflow

Crude Mixture Allow Phase Separation
(MPEGA4-OH + Impurities) Dissolve in minimal | DCM H Pour into 10x Cold Hexane/Ether }—b (0iling Out)

Purified MPEG4-OH Collect & Dry Oil

Click to download full resolution via product page

Figure 2: Purification workflow utilizing the "oiling out" phenomenon specific to liquid PEGs.

Troubleshooting & Expert Tips
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Issue Cause Solution

o Add anhydrous Na2SOa4 or
Water contamination

Cloudy Solution in DCM ) MgSOa to the DCM solution
(Hygroscopic nature). ] ]
until clear, then filter.

Evaporate the DCM until the

No Phase Separation in Too much DCM used in the ) ] )
o ) mixture is a thick syrup before
Hexane initial dissolution. ]
adding Hexane.
) o MUST saturate the aqueous
Loss of Product in Aqueous MPEG4-OH is highly water- ) )
phase with NaCl (Brine) before
Workup soluble. ) ) )
extracting with organic solvent.
Gentle heating (30-40°C)
High Viscosity Intrinsic property of PEGs. significantly reduces viscosity
for pipetting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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